2-(4-biphenylyloxy)-1-(4-fluorophenyl)ethanone

• IUPAC Name: 1-(4-fluorophenyl)-2-(4-phenylphenoxy)ethanone
• InChI: InChI=1S/C20H15FO2/c21-18-10-6-17(7-11-18)20(22)14-23-19-12-8-16(9-13-19)15-4-2-1-3-5-15/h1-13H,14H2
• InChI Key: UCTBVAGPKCSBHC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)OCC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H15FO2
• Molecular Weight: 306.3 g/mol

Description

2-(4-biphenylyloxy)-1-(4-fluorophenyl)ethanone, also known as fluoxetine, is a selective serotonin reuptake inhibitor (SSRI) used primarily as an antidepressant medication. It was first synthesized in 1972 by scientists at Eli Lilly and Company, and it was approved for use in the United States in 1987. Since then, fluoxetine has become one of the most commonly prescribed antidepressants in the world.

Mechanism of Action

Fluoxetine works by blocking the reuptake of serotonin, a neurotransmitter that plays a key role in regulating mood. By preventing the reabsorption of serotonin, 2-(4-biphenylyloxy)-1-(4-fluorophenyl)ethanone increases the amount of serotonin available in the brain, which can help alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(4-biphenylyloxy)-1-(4-fluorophenyl)ethanone are complex and not fully understood. In addition to its effects on serotonin, 2-(4-biphenylyloxy)-1-(4-fluorophenyl)ethanone has been shown to affect other neurotransmitters, including dopamine and norepinephrine. It also has been shown to modulate the activity of certain ion channels in the brain.

Advantages and Limitations for Lab Experiments

Fluoxetine has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has a well-established mechanism of action. However, there are also limitations to its use. Fluoxetine has a relatively low affinity for the serotonin transporter, which can make it less effective in certain experimental contexts. In addition, its effects on other neurotransmitters and ion channels can complicate interpretation of results.

Future Directions

There are several areas of future research related to 2-(4-biphenylyloxy)-1-(4-fluorophenyl)ethanone. One area of interest is the development of new antidepressant medications with improved efficacy and fewer side effects. Another area of research is the investigation of 2-(4-biphenylyloxy)-1-(4-fluorophenyl)ethanone's effects on other medical conditions, such as obesity and neuropathic pain. Finally, there is ongoing research into the mechanisms of action of 2-(4-biphenylyloxy)-1-(4-fluorophenyl)ethanone and other SSRIs, which may lead to new insights into the treatment of psychiatric disorders.

Synthesis Methods

The synthesis of 2-(4-biphenylyloxy)-1-(4-fluorophenyl)ethanone involves several steps, starting with the reaction of 4-fluorobenzaldehyde with phenylmagnesium bromide to form 4-fluorophenylphenylmethanol. This intermediate is then reacted with sodium hydride and 4-bromobiphenyl to form 2-(4-biphenylyloxy)-1-(4-fluorophenyl)ethanone. The final step involves purification of the compound using chromatography.

Scientific Research Applications

Fluoxetine has been extensively studied for its effectiveness in treating depression, anxiety, and other psychiatric disorders. It is also used in the treatment of obsessive-compulsive disorder, bulimia nervosa, and premenstrual dysphoric disorder. In addition, 2-(4-biphenylyloxy)-1-(4-fluorophenyl)ethanone has been investigated for its potential use in the treatment of obesity, neuropathic pain, and other medical conditions.